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1-bromo-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-ol Documentation Hub

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  • Product: 1-bromo-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-ol
  • CAS: 1221135-07-4

Core Science & Biosynthesis

Foundational

Technical Procurement & Application Guide: CAS 1221135-07-4

[1][2][3] Executive Summary CAS 1221135-07-4 , chemically identified as 1-bromo-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-ol , is a high-value pharmacophore intermediate used primarily in the synthesis of benzocycloheptene...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2][3]

Executive Summary

CAS 1221135-07-4 , chemically identified as 1-bromo-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-ol , is a high-value pharmacophore intermediate used primarily in the synthesis of benzocycloheptene-based small molecule inhibitors .[1]

This scaffold represents a "privileged structure" in medicinal chemistry, serving as a bioisostere for tetralins and benzodiazepines.[1] It is increasingly utilized in the development of CNS-active agents (targeting GPCRs) and epigenetic modulators (such as BET bromodomain inhibitors) where the 7-membered ring provides a unique spatial geometry that differs from canonical 6-membered fused systems.[1]

Procurement Status: High-cost research reagent.[1] Market Price Estimate: ~$550 USD / 100 mg (Research Scale).[1] Key Suppliers: AK Scientific, BLD Pharm, Accela Chem.[1]

Chemical Identity & Technical Specifications

Before integrating this intermediate into a synthetic workflow, researchers must validate the structural integrity and purity of the material, particularly given its high cost.[1]

Parameter Specification
CAS Number 1221135-07-4
IUPAC Name 1-bromo-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-ol
Synonyms 1-bromo-6,7,8,9-tetrahydro-5H-benzocyclohepten-5-ol; 1-bromo-benzosuberol
Molecular Formula C₁₁H₁₃BrO
Molecular Weight 241.13 g/mol
Core Scaffold Benzocycloheptene (Benzosuberane)
Key Functional Groups Aryl Bromide (C1 position), Benzylic Alcohol (C5 position)
Chirality Contains 1 chiral center at C5.[1][2][3] Typically supplied as Racemic unless specified (R/S).[1]
Structural Analysis

The molecule features a benzene ring fused to a seven-membered cycloheptane ring.[1]

  • The C1-Bromine: A critical handle for palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig), allowing the attachment of heteroaryl groups to extend the scaffold.[1]

  • The C5-Hydroxyl: A benzylic alcohol that serves as a versatile pivot point.[1] It can be oxidized to the ketone (benzosuberone), converted to an amine (via mesylation/azide displacement), or used to introduce chirality.[1]

Commercial Supply & Pricing Analysis

Market Tier: Specialized Research Chemical (Tier 3).[1] This compound is not a bulk commodity.[1][4][5] It is synthesized on-demand or stocked in small quantities (mg to gram scale) by specialized building block vendors.[1]

Price Benchmarking (Q1 2026 Estimates)
Supplier Pack Size Price (USD) Lead Time Stock Location
AK Scientific 100 mg$5524 WeeksUSA/Global
AK Scientific 1 g$1,3894 WeeksUSA/Global
BLD Pharm InquireMarket Rate1-2 WeeksChina/USA
Accela Chem InquireMarket Rate2-3 WeeksChina/USA

Strategic Note: The price discrepancy between 100 mg and 1 g indicates a high "setup cost" for synthesis.[1] If your project requires >5 grams, it is economically advantageous to contract a custom synthesis (CRO) rather than buying catalog quantities.[1]

Synthetic Utility & Experimental Workflow

Diagram: Divergent Synthesis Pathway

G Start CAS 1221135-07-4 (Bromo-Alcohol Scaffold) PathA Path A: Suzuki Coupling (C1 Modification) Start->PathA Pd(dppf)Cl2, Ar-B(OH)2 PathB Path B: Alcohol Activation (C5 Modification) Start->PathB MsCl, Et3N then NaN3 ProdA Biaryl Scaffold (Kinase/BET Inhibitors) PathA->ProdA Functionalization ProdB Amino-Benzosuberane (GPCR Ligands) PathB->ProdB Reduction

Figure 1: Divergent synthetic utility of the 1-bromo-benzocycloheptenol scaffold.

Protocol 1: C1-Arylation via Suzuki-Miyaura Coupling

Use this protocol to extend the aromatic system.[1]

  • Reagents: Dissolve CAS 1221135-07-4 (1.0 eq) and the desired Aryl Boronic Acid (1.2 eq) in 1,4-Dioxane/Water (4:1).

  • Catalyst: Add Pd(dppf)Cl₂[1]·DCM (5 mol%) and K₂CO₃ (2.0 eq).[1]

  • Conditions: Degas with Nitrogen for 10 min. Heat to 90°C for 4-12 hours.

  • Validation: Monitor via LC-MS. The bromine signal (M/M+2 doublet) should disappear.[1]

  • Purification: Silica gel chromatography (Hexane/EtOAc).

Protocol 2: C5-Amination (Stereocenter Inversion)

Use this protocol to convert the alcohol to an amine, common in CNS drugs.[1]

  • Activation: React CAS 1221135-07-4 with Methanesulfonyl chloride (MsCl) and TEA in DCM at 0°C to form the mesylate.

  • Displacement: Treat the crude mesylate with Sodium Azide (NaN₃) in DMF at 60°C. Note: This proceeds via SN2, inverting the stereochemistry if starting with a chiral material.

  • Reduction: Hydrogenate (H₂, Pd/C) or use Staudinger conditions (PPh₃, H₂O) to yield the primary amine.[1]

Quality Control & Handling

Storage & Stability
  • Hygroscopicity: The hydroxyl group makes the compound slightly hygroscopic.[1] Store in a desiccator.

  • Light Sensitivity: Aryl bromides can degrade under prolonged UV exposure.[1] Store in amber vials.

  • Temperature: -20°C for long-term storage; 2-8°C for working stocks.

Analytical Validation (Self-Check)

Before committing this expensive reagent to a reaction, verify identity:

  • 1H NMR (CDCl₃): Look for the characteristic multiplet of the cycloheptane ring protons (1.5 - 2.2 ppm) and the benzylic proton at C5 (approx.[1] 4.8 - 5.0 ppm, dd).[1]

  • LC-MS: Confirm the Bromine isotope pattern (approx. 1:1 ratio of peaks separated by 2 Da).

References

  • AK Scientific Product Catalog. 1-Bromo-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-ol (CAS 1221135-07-4).[1] Retrieved from

  • PubChem Database. Benzocycloheptene Core Structure (CID 136842).[1][3] National Center for Biotechnology Information.[1] Retrieved from [1][3]

  • BLD Pharm. Building Block Catalog: Bromo-benzocycloheptenols. Retrieved from

  • BenchChem Application Notes. Dibenzo[a,d]cyclohepten-5-ol in Medicinal Chemistry. (Contextual reference for cycloheptene scaffolds). Retrieved from

Sources

Protocols & Analytical Methods

Method

using 1-bromo-benzosuberol as a chiral building block

Application Note: Strategic Utilization of 1-Bromo-Benzosuberol as a Chiral Building Block Part 1: Executive Summary & Structural Rationale 1-Bromo-benzosuberol (specifically 1-bromo-6,7,8,9-tetrahydro-5H-benzo[a]cyclohe...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Strategic Utilization of 1-Bromo-Benzosuberol as a Chiral Building Block

Part 1: Executive Summary & Structural Rationale

1-Bromo-benzosuberol (specifically 1-bromo-6,7,8,9-tetrahydro-5H-benzo[a]cyclohepten-5-ol) represents a high-value "privileged scaffold" in modern drug discovery. As a seven-membered ring homolog of the widely used tetralols and indanols, the benzosuberol core offers unique conformational properties that allow for exploration of novel chemical space in CNS-active agents, particularly for serotonin and norepinephrine transporter targets.

The 1-bromo substitution (aromatic position ortho to the alkyl bridge) provides a critical orthogonal handle. Unlike the more common 2- or 3-substituted variants, the 1-position introduces specific steric constraints and enables the construction of axially chiral biaryls or sterically congested pharmacophores via cross-coupling.

This guide details the Asymmetric Transfer Hydrogenation (ATH) protocol to generate the chiral alcohol with high enantiomeric excess (ee >98%) and outlines downstream functionalization strategies that preserve stereochemical integrity.

Part 2: Chemical Profile & Safety

PropertySpecification
IUPAC Name 1-bromo-6,7,8,9-tetrahydro-5H-benzo[a]cyclohepten-5-ol
Molecular Formula C₁₁H₁₃BrO
Molecular Weight 241.13 g/mol
Chiral Center C5 (Benzylic alcohol)
Key Functionality Aryl Bromide (C1), Secondary Alcohol (C5)
Solubility Soluble in MeOH, DCM, THF, EtOAc; Low water solubility

Safety Warning: Aryl bromides and benzylic alcohols can be skin irritants. The ruthenium catalysts used in the protocols below are air-sensitive; handle under inert atmosphere (Nitrogen/Argon).

Part 3: Protocol 1 - Enantioselective Synthesis via ATH

Objective: Synthesize (S)-1-bromo-benzosuberol from 1-bromo-benzosuberone with >95% yield and >98% ee.

Mechanistic Insight: Traditional reduction (NaBH₄) yields a racemate. We utilize Noyori-Ikariya Asymmetric Transfer Hydrogenation (ATH) . The reaction proceeds via a metal-ligand bifunctional mechanism where the chiral diamine ligand on the Ruthenium center directs the hydride transfer to the re or si face of the prochiral ketone.

Reagents:

  • Substrate: 1-Bromo-benzosuberone (1.0 eq)

  • Catalyst: RuCl(p-cymene)[(S,S)-TsDPEN] (0.5 mol%) (Note: Use (R,R)-ligand for the (R)-alcohol).

  • Hydrogen Source: Formic Acid / Triethylamine (5:2 azeotropic mixture).

  • Solvent: Dichloromethane (DCM) or DMF (for higher solubility).

Step-by-Step Protocol:

  • Catalyst Preparation (In Situ or Pre-formed):

    • In a glovebox or under Argon, charge a Schlenk flask with [RuCl₂(p-cymene)]₂ (0.25 mol%) and (S,S)-TsDPEN (0.5 mol%).

    • Add dry DCM (5 mL/g substrate) and TEA (2 eq relative to Ru). Stir at room temperature for 30 mins until the solution turns deep orange/red.

  • Reaction Initiation:

    • Add the substrate 1-bromo-benzosuberone to the catalyst solution.

    • Add the HCOOH/TEA mixture (3-5 eq of hydride source).

    • Critical Step: Monitor internal temperature. The reaction is slightly exothermic. Stir at 25°C.

  • Monitoring:

    • Monitor via TLC (Hexane/EtOAc 4:1) or HPLC.[1] Conversion is usually complete within 4-12 hours.

    • Self-Validation: The appearance of the alcohol spot (lower R_f than ketone) and disappearance of the ketone confirms reaction progress.

  • Work-up:

    • Quench with saturated NaHCO₃ (gas evolution warning).

    • Extract with DCM (3x). Wash combined organics with brine.

    • Dry over Na₂SO₄ and concentrate in vacuo.

  • Purification:

    • Flash column chromatography (SiO₂, 0-20% EtOAc in Hexanes).

    • Yield Target: >95%.

Analytical QC (Chiral HPLC):

  • Column: Daicel Chiralcel OD-H or AD-H (4.6 x 250 mm).

  • Mobile Phase: Hexane/Isopropanol (90:10).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV @ 254 nm.

  • Expectation: Enantiomers should resolve with a separation factor (

    
    ) > 1.2.
    

Part 4: Protocol 2 - Stereospecific Cross-Coupling (Suzuki-Miyaura)

Objective: Functionalize the C1-bromide without racemizing the C5-alcohol.

Challenge: Benzylic alcohols are prone to racemization under harsh basic conditions or high temperatures due to the formation of a stabilized carbocation. Solution: Use mild bases (K₃PO₄ or Cs₂CO₃) and highly active precatalysts (Buchwald G3) to enable coupling at lower temperatures (<80°C).

Protocol:

  • Setup: Charge a vial with (S)-1-bromo-benzosuberol (1.0 eq), Arylboronic acid (1.5 eq), and XPhos Pd G3 (2 mol%).

  • Solvent/Base: Add degassed THF/Water (4:1) and K₃PO₄ (2.0 eq).

  • Reaction: Heat to 60°C under Argon for 4-6 hours.

  • Work-up: Standard aqueous work-up.

  • Result: The C1-aryl-benzosuberol is obtained with retention of configuration at C5.

Part 5: Strategic Workflow Visualization

The following diagram illustrates the divergent synthesis pathways available from the parent ketone, highlighting the control over stereochemistry.

Benzosuberol_Workflow Ketone 1-Bromo-Benzosuberone (Prochiral Ketone) S_Alc (S)-1-Bromo-Benzosuberol (Chiral Building Block) Ketone->S_Alc ATH: Ru-Cl(p-cymene) [(S,S)-TsDPEN] R_Alc (R)-1-Bromo-Benzosuberol (Chiral Building Block) Ketone->R_Alc ATH: Ru-Cl(p-cymene) [(R,R)-TsDPEN] Suzuki_Prod C1-Biaryl Derivative (Retention of Configuration) S_Alc->Suzuki_Prod Suzuki Coupling Pd-G3 / Ar-B(OH)2 / 60°C Mitsunobu_Prod C5-Azido/Amino Derivative (Inversion of Configuration) S_Alc->Mitsunobu_Prod Mitsunobu Reaction DPPA / DIAD / PPh3

Figure 1: Divergent asymmetric synthesis workflow. Blue path indicates (S)-selective reduction; Green indicates stereoretentive coupling; Yellow indicates stereoinvertive substitution.

Part 6: Troubleshooting & Optimization Table

IssueProbable CauseCorrective Action
Low Conversion (ATH) Catalyst poisoning (O₂) or wet solvent.Degas all solvents thoroughly. Ensure substrate is free of sulfur/amine impurities.
Low ee (<90%) Temperature too high or reaction too fast.Lower temp to 0°C. Lower catalyst loading to 0.1 mol%.
Racemization during Suzuki Base too strong or temp >80°C.Switch from K₂CO₃ to K₃PO₄. Use THF/H₂O instead of DMF. Keep T < 65°C.
Debromination Hydride source reacting with Ar-Br.In ATH, avoid high pressure H₂ gas; stick to Transfer Hydrogenation (HCOOH) which is more chemoselective for C=O over Ar-Br.

References

  • Ikariya, T., & Blacker, A. J. (2007). Asymmetric transfer hydrogenation of ketones with bifunctional transition metal-based molecular catalysts.[2] Accounts of Chemical Research, 40(12), 1300–1308.[2]

  • Sigma-Aldrich. Asymmetric Transfer Hydrogenation: Catalyst Systems and Applications. Technical Guides.

  • Enamine. Chiral Building Blocks Selection for Drug Discovery. Enamine Technical Resources.

  • Kuang, C., et al. (2005). Synthesis of (Z)-1-bromo-1-alkenes... (Context on bromo-alkene stability). Tetrahedron.

Sources

Application

Application Notes and Protocols for the Grignard Reaction of 1-Bromo-Benzocycloheptene Derivatives

For Researchers, Scientists, and Drug Development Professionals Introduction: The Strategic Importance of Benzocycloheptene Moieties The benzocycloheptene framework is a privileged scaffold in medicinal chemistry, formin...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Benzocycloheptene Moieties

The benzocycloheptene framework is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds, including antidepressants and antihistamines. The functionalization of this seven-membered ring system is crucial for the development of novel therapeutics. The Grignard reaction, a cornerstone of carbon-carbon bond formation, offers a powerful tool for introducing a wide range of substituents onto the benzocycloheptene core, starting from the corresponding bromo-derivative.[1] This application note provides a detailed protocol for the preparation of the Grignard reagent from 1-bromo-benzocycloheptene derivatives and its subsequent reaction with an electrophile, with a focus on practical insights and troubleshooting.

Mechanistic Considerations and Key Challenges

The formation of a Grignard reagent involves the oxidative insertion of magnesium into a carbon-halogen bond.[1] For 1-bromo-benzocycloheptene derivatives, the proximity of the bromine atom to the fused benzene ring influences its reactivity, making it analogous to a benzylic halide in some respects. This heightened reactivity increases the propensity for side reactions, most notably Wurtz-type homocoupling, where the newly formed Grignard reagent reacts with the starting bromide.[2] Careful control of reaction parameters is therefore paramount to maximize the yield of the desired Grignard reagent.

Materials and Reagents

Reagent/MaterialGrade/PuritySupplier ExampleNotes
1-Bromo-6,7,8,9-tetrahydro-5H-benzo[a]cycloheptene>98%Sigma-Aldrich, TCIEnsure dryness by co-evaporation with anhydrous toluene.
Magnesium turnings>99.5%Sigma-AldrichUse fresh, shiny turnings. Avoid dull, oxidized pieces.
IodineCrystal, >99.8%Acros OrganicsFor activation of magnesium.
Anhydrous Tetrahydrofuran (THF)>99.9%, <50 ppm H₂OSigma-AldrichFreshly distilled from sodium/benzophenone or passed through a solvent purification system.
Anhydrous Diethyl Ether (Et₂O)>99.7%, <50 ppm H₂OFisher ScientificAn alternative solvent, see optimization section.
Electrophile (e.g., Dry Ice)--For quenching and characterization.
Saturated aqueous NH₄Cl--For reaction quenching.
Anhydrous Na₂SO₄ or MgSO₄--For drying the organic phase.

Experimental Workflow Diagram

Grignard_Workflow General Workflow for Grignard Reaction of 1-Bromo-Benzocycloheptene Derivatives cluster_prep Preparation cluster_reaction Grignard Formation cluster_quench Reaction with Electrophile cluster_workup Work-up and Isolation glassware_prep Flame-dry glassware under vacuum reagent_prep Prepare anhydrous THF and 1-bromo-benzocycloheptene solution glassware_prep->reagent_prep mg_activation Activate Mg turnings with iodine initiation Add a small aliquot of bromide solution to initiate mg_activation->initiation addition Slow, dropwise addition of remaining bromide solution initiation->addition reflux Gentle reflux to ensure complete reaction addition->reflux cooling Cool reaction mixture to 0 °C electrophile_add Add electrophile (e.g., crushed dry ice) cooling->electrophile_add quench Quench with sat. aq. NH₄Cl extraction Extract with Et₂O quench->extraction drying Dry organic phase (Na₂SO₄) extraction->drying isolation Concentrate and purify drying->isolation

Caption: Workflow for the Grignard synthesis using 1-bromo-benzocycloheptene.

Detailed Step-by-Step Protocol

Part A: Formation of the Grignard Reagent

  • Glassware Preparation: All glassware (a three-necked round-bottom flask, reflux condenser, and addition funnel) must be rigorously dried by flame-drying under vacuum or oven-drying overnight at 120 °C. Assemble the apparatus while hot and allow it to cool to room temperature under a stream of dry nitrogen or argon.

  • Magnesium Activation: Place magnesium turnings (1.2 equivalents) into the reaction flask. Add a single crystal of iodine. Gently warm the flask with a heat gun under a nitrogen atmosphere until the purple iodine vapor is observed, which will then sublime onto the magnesium surface.[3][4] Allow the flask to cool.

  • Initiation: Add anhydrous THF to the flask to just cover the magnesium turnings. In the addition funnel, prepare a solution of the 1-bromo-benzocycloheptene derivative (1.0 equivalent) in anhydrous THF. Add a small portion (approximately 10%) of the bromide solution to the magnesium suspension.

  • Monitoring Initiation: The reaction should initiate within a few minutes, indicated by the disappearance of the iodine color, a gentle reflux of the solvent, and the appearance of a cloudy, grayish solution.[5] If the reaction does not start, gentle warming with a water bath or sonication may be required. In stubborn cases, a small amount of 1,2-dibromoethane can be added to activate the magnesium surface.[6]

  • Controlled Addition: Once the reaction has initiated, add the remaining bromide solution dropwise from the addition funnel at a rate that maintains a gentle reflux. This slow addition is critical to minimize the concentration of the starting bromide in the presence of the Grignard reagent, thereby suppressing Wurtz coupling.[2]

  • Completion of Formation: After the addition is complete, continue to stir the reaction mixture at room temperature or with gentle heating (reflux) for an additional 1-2 hours to ensure complete consumption of the magnesium. The successful formation of the Grignard reagent is indicated by the disappearance of most of the magnesium turnings and the formation of a dark gray to brown solution.

Part B: Reaction with an Electrophile (Example: Carbonation)

  • Cooling: Cool the freshly prepared Grignard reagent solution to 0 °C using an ice-water bath.

  • Addition of Electrophile: While stirring vigorously, carefully add crushed dry ice (solid CO₂) in small portions to the reaction mixture. A significant exotherm will be observed. Continue adding dry ice until the exothermic reaction ceases.[7]

  • Quenching: Allow the reaction mixture to warm to room temperature. Slowly and carefully quench the reaction by adding saturated aqueous ammonium chloride solution. This should be done in an ice bath to control the exotherm from the reaction of any unreacted Grignard reagent with water.

  • Work-up: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (3 x 50 mL). Combine the organic layers and wash with brine.

  • Isolation: Dry the combined organic extracts over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude carboxylic acid. The crude product can then be purified by recrystallization or column chromatography.

Protocol Optimization

The choice of solvent and reaction temperature can significantly impact the yield and selectivity of the Grignard formation.

ParameterDiethyl Ether (Et₂O)Tetrahydrofuran (THF)Rationale & Field Insights
Initiation Generally easier to initiate.May require more vigorous activation (e.g., 1,2-dibromoethane).The higher boiling point of THF can sometimes make it more difficult to observe the initial exotherm.
Solvation Forms dimeric or oligomeric Grignard species.Solvates the magnesium center more strongly, favoring monomeric species.The stronger coordination of THF can increase the reactivity of the Grignard reagent.
Wurtz Coupling Lower boiling point (35 °C) allows for milder reaction conditions, potentially reducing coupling.Higher boiling point (66 °C) can lead to increased rates of Wurtz coupling if the reaction is not carefully controlled.For reactive bromides like 1-bromo-benzocycloheptene, starting with Et₂O or a mixture of THF/toluene at a lower temperature is advisable.[8]
Reaction with Electrophiles Generally lower reaction rates.Often leads to faster and more complete reactions with electrophiles.For sterically hindered electrophiles, THF is often the solvent of choice.

Troubleshooting and Side Reactions

The primary side reaction to consider is the Wurtz-type homocoupling, which leads to the formation of a dimer of the benzocycloheptene moiety.

Side_Reaction Desired Grignard Formation vs. Wurtz Coupling cluster_main Desired Pathway cluster_side Side Reaction: Wurtz Coupling start 1-Bromo-benzocycloheptene grignard Benzocycloheptenyl-MgBr start->grignard + Mg⁰ mg Mg⁰ electrophile Functionalized Product grignard->electrophile + Electrophile (E⁺) start2 1-Bromo-benzocycloheptene grignard2 Benzocycloheptenyl-MgBr dimer Dimerized Product grignard2->dimer + 1-Bromo-benzocycloheptene

Caption: Competing pathways in the Grignard reaction of 1-bromo-benzocycloheptene.

Strategies to Minimize Wurtz Coupling:

  • Slow Addition: As detailed in the protocol, a slow rate of addition of the bromide is the most effective way to keep its concentration low.

  • Use of Highly Active Magnesium: Using Rieke magnesium, which is a highly reactive form of magnesium powder, can facilitate the Grignard formation at lower temperatures, thus disfavoring the coupling reaction.

  • Solvent Choice: Consider using diethyl ether or a less polar co-solvent like toluene to moderate the reactivity.

References

  • Jasperse, C. P. Grignard Reaction. In Chem 355 Jasperse. [Link]

  • Wong, W. Y. 25. The Grignard Reaction. In Organic Chemistry I Laboratory Manual. [Link]

  • Organic Syntheses, Coll. Vol. 5, p.276 (1973); Vol. 47, p.30 (1967). [Link]

  • Organic Chemistry Portal. Grignard Reaction. [Link]

  • Kilway, K. V., & Clevenger, R. Grignard Reaction. In CHEM 322L Experiment 1. [Link]

  • Adichemistry. GRIGNARD REAGENT | REACTIONS | PREPARATION | MECHANISM. [Link]

  • Chemistry LibreTexts. 7: The Grignard Reaction (Experiment). [Link]

  • Thieme E-Books. Product Subclass 10: Alkyl Grignard Reagents. [Link]

  • Aslam, M. Reactions of Grignard Reagents. In Master Organic Chemistry. [Link]

  • NOP. 2028 Reaction of cyclohexyl magnesium bromide with carbon dioxide to cyclohexanecarboxylic acid. [Link]

  • PrepChem. Synthesis of 9-Bromo-6-(1-methylpiperidin-4-yl)-1,2,6,7-tetrahydrobenzo[b]pyrrolo[3,2,1-jk][2][5]benzodiazepine. [Link]

  • YouTube. Grignard Reagent Synthesis Reaction Mechanism - Organic Chemistry. [Link]

  • Chemguide. AN INTRODUCTION TO GRIGNARD REAGENTS. [Link]

  • Khan Academy. Grignard Reagents. [Link]

  • Google Patents. Carboxylation of grignard reagents in the presence of liquid co2.

Sources

Technical Notes & Optimization

Troubleshooting

optimizing yield for reduction of 1-bromo-benzosuberone

To: Research & Development Team From: Senior Application Scientist, Process Chemistry Division Subject: Technical Guide: Optimizing Yield & Selectivity in the Reduction of 1-Bromo-Benzosuberone Executive Summary The redu...

Author: BenchChem Technical Support Team. Date: February 2026

To: Research & Development Team From: Senior Application Scientist, Process Chemistry Division Subject: Technical Guide: Optimizing Yield & Selectivity in the Reduction of 1-Bromo-Benzosuberone

Executive Summary

The reduction of 1-bromo-benzosuberone (typically referring to the


-bromo ketone, 2-bromo-1-benzosuberone, or an aryl-bromo derivative) presents a classic chemoselectivity challenge.[1][2] The objective is to reduce the carbonyl group (

) to the corresponding alcohol (

) while preserving the carbon-bromine (

) bond.[1][2]

Standard hydrogenation methods (e.g.,


, Pd/C) often result in hydrodehalogenation  (loss of bromine), while standard hydride reagents (e.g., 

) can lead to over-reduction or epoxide formation if the bromine is in the

-position.[1][2]

This guide details the Luche Reduction (for racemic high-yield synthesis) and Asymmetric Transfer Hydrogenation (ATH) (for enantioselective synthesis), providing a self-validating troubleshooting framework.[1][2]

Part 1: The Chemoselectivity Landscape

The following diagram illustrates the competing pathways when reducing bromo-ketones. Understanding this is crucial for selecting the correct reagent.

ReactionPathways cluster_legend Pathway Analysis Start Bromo-Benzosuberone (Starting Material) Target Bromo-Benzosuberol (Target Alcohol) Start->Target Chemoselective Reduction (Luche or ATH) Side1 Debrominated Ketone (Side Product A) Start->Side1 Pd/C, H2 (Hydrodehalogenation) Side2 Epoxide (Side Product B) Target->Side2 Base Catalysis (Intramolecular SN2) Side3 Debrominated Alcohol (Over-reduction) Target->Side3 Excess H2/Metal Side1->Side3 Reduction key1 Desired Path key2 Avoid

Figure 1: Reaction landscape for bromo-ketone reduction. The primary risk is debromination (red paths) or epoxide formation (yellow path) if the bromine is


 to the ketone.

Part 2: Optimized Protocols

Protocol A: The Luche Reduction (Racemic, High Yield)

Best for: Generating the bromohydrin intermediate quantitatively without debromination.[1][2]

The Mechanism: Cerium(III) chloride acts as a Lewis acid, activating the carbonyl oxygen. This makes the carbonyl carbon more electrophilic ("harder"), favoring attack by the "hard" borohydride anion over the "soft" attack that might lead to conjugate reduction or debromination.

Step-by-Step:

  • Preparation: Dissolve 1-bromo-benzosuberone (1.0 equiv) in Methanol (0.4 M) .

  • Activation: Add Cerium(III) Chloride Heptahydrate (

    
    )  (1.1 equiv). Stir at 
    
    
    
    for 15 minutes to ensure complexation.
  • Reduction: Add Sodium Borohydride (

    
    )  (1.0 equiv) portion-wise over 20 minutes. Crucial: Keep temperature 
    
    
    
    .
  • Quench: Once TLC shows consumption, quench with saturated aqueous

    
     . Do not use strong acids (HCl) as this may trigger elimination or rearrangement.
    
  • Extraction: Extract with EtOAc. Wash with brine. Dry over

    
    .
    
Protocol B: Asymmetric Transfer Hydrogenation (Enantioselective)

Best for: Obtaining high enantiomeric excess (ee) of the alcohol.[2]

The System: RuCl(p-cymene)[(R,R)-TsDPEN] catalyst using Formic Acid/Triethylamine as the hydrogen source.[1][2] This avoids


 gas, eliminating the risk of debromination associated with heterogeneous metal catalysts.

Step-by-Step:

  • Catalyst Prep: In a glovebox or under Argon, mix

    
     and 
    
    
    
    in
    
    
    . Stir 30 min, wash with water, dry, and concentrate to get the purple catalyst solid.
  • Reaction: Dissolve substrate in DMF or CH3CN (degassed).

  • H-Source: Add 5:2 Formic Acid:Triethylamine azeotrope.

  • Execution: Stir at

    
     for 12-24 hours. Monitor by chiral HPLC.
    

Part 3: Troubleshooting Guide

Issue 1: "I am seeing significant debromination (Product mass - 79/80 amu)."

Diagnosis: You likely used a method involving radical mechanisms or heterogeneous catalysis (Pd, Pt, Ni).[2]

  • Root Cause: Carbon-Bromine bonds are weaker than Carbon-Chlorine bonds and are susceptible to oxidative addition by transition metals or radical cleavage.[1][2]

  • Corrective Action:

    • Switch to Protocol A (Luche) . The Cerium acts as a "radical scavenger" and Lewis acid, strictly enforcing the 1,2-hydride addition mechanism.[1][2]

    • If using hydrogenation, poison the catalyst (e.g., use Pt/C with Vanadium doping) or switch to Transfer Hydrogenation (Protocol B).[2]

Issue 2: "The reaction stalls at 60-70% conversion."

Diagnosis: Product inhibition or equilibrium limitations (common in Transfer Hydrogenation).[2]

  • Root Cause: In Transfer Hydrogenation, the reaction is reversible.[2] As the concentration of the oxidized H-donor (e.g., acetone from isopropanol) builds up, the reverse reaction competes.[1][2]

  • Corrective Action:

    • Switch H-Donors: Use Formic Acid/TEA instead of Isopropanol. Formic acid decomposes to

      
       (gas), which leaves the system, driving the equilibrium irreversibly forward (Le Chatelier’s principle).[2]
      
    • Concentration: Run the reaction more concentrated (1.0 M) to improve kinetics.

Issue 3: "I am forming an epoxide instead of the alcohol."

Diagnosis: This occurs specifically with


-bromo ketones (2-bromo-1-benzosuberone).[1][2]
  • Root Cause: The alkoxide intermediate formed after reduction performs an intramolecular

    
     attack on the adjacent Carbon-Bromine bond.[2]
    
  • Corrective Action:

    • pH Control: The reaction mixture is too basic. Ensure the quench is performed immediately with buffered

      
       at 
      
      
      
      .
    • Solvent Switch: Avoid pure ethanol/methanol if using strong bases; however, in the Luche condition, the Cerium coordinates the alkoxide, stabilizing it against cyclization until the quench.[1][2]

Issue 4: "Low Enantiomeric Excess (ee) in Protocol B."

Diagnosis: Background racemic reduction or catalyst matching issue.

  • Root Cause: If the reaction is too slow, non-catalyzed racemic reduction by the formate/amine can occur.

  • Corrective Action:

    • Lower Temperature: Run at

      
       to maximize the difference in activation energy between the catalyzed (selective) and uncatalyzed (racemic) pathways.
      
    • Catalyst Loading: Increase catalyst loading to 1-2 mol% to outcompete the background reaction.

Part 4: Data & Optimization Summary

ParameterStandard NaBH4Luche (NaBH4/CeCl3)Ru-TsDPEN (ATH)
Yield 85-95%95-99% 80-90%
Chemoselectivity Moderate (Risk of epoxide)High High
Stereoselectivity RacemicRacemicHigh (>95% ee)
Debromination Risk LowVery Low Very Low
Scale-up Safety Moderate (Exothermic)HighHigh

Part 5: Decision Logic (Workflow)

Follow this logic to select your optimization path:

DecisionTree Start Start: Bromo-Benzosuberone Reduction Q1 Is Enantiopurity Required? Start->Q1 Racemic Racemic Pathway Q1->Racemic No Chiral Enantioselective Pathway Q1->Chiral Yes MethodA Use Luche Reduction (NaBH4 + CeCl3) Prevents Epoxide/Debromination Racemic->MethodA Q2 Is Bromine at Alpha Position? Chiral->Q2 MethodB Use Ru-TsDPEN (ATH) (Formic Acid/TEA) Avoids Base-mediated Epoxidation Q2->MethodB Yes (High Epoxide Risk) MethodC Use CBS-Reduction (Borane-THF) Strict Temp Control (-78C) Q2->MethodC No (Aryl Bromide)

Figure 2: Decision matrix for selecting the optimal reduction protocol based on stereochemical requirements and substrate structure.

References

  • Gemal, A. L., & Luche, J. L. (1981). Lanthanoids in organic synthesis.[1][2] 6. The reduction of alpha-enones by sodium borohydride in the presence of lanthanoid chlorides: synthetic and mechanistic aspects. Journal of the American Chemical Society, 103(18), 5454–5459.[2]

  • Noyori, R., & Hashiguchi, S. (1997). Asymmetric Transfer Hydrogenation Catalyzed by Chiral Ruthenium Complexes.[2] Accounts of Chemical Research, 30(2), 97–102.[2]

  • Corey, E. J., Bakshi, R. K., & Shibata, S. (1987). Highly enantioselective borane reduction of ketones catalyzed by chiral oxazaborolidines.[1][2][3] Journal of the American Chemical Society, 109(18), 5551–5553.[2]

  • Palmer, M. J., & Wills, M. (1999). Asymmetric transfer hydrogenation of C=O and C=N bonds.[2] Tetrahedron: Asymmetry, 10(11), 2045–2061.[1][2]

Sources

Optimization

Technical Support Center: Crystallization of 1-Bromo-Benzocyclohepten-5-ol Diastereomers

Prepared by the Office of Senior Application Scientists Welcome to the technical support hub for the resolution of 1-bromo-benzocyclohepten-5-ol diastereomers. This guide is designed for researchers, medicinal chemists,...

Author: BenchChem Technical Support Team. Date: February 2026

Prepared by the Office of Senior Application Scientists

Welcome to the technical support hub for the resolution of 1-bromo-benzocyclohepten-5-ol diastereomers. This guide is designed for researchers, medicinal chemists, and process development professionals who are navigating the challenges of separating these specific stereoisomers. As a key intermediate in various synthetic pathways, achieving high diastereomeric purity is often critical for downstream success.

This document provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in the fundamental principles of physical organic chemistry and crystallization science. Our goal is to empower you to move beyond trial-and-error by understanding the causality behind each experimental step.

Section 1: Foundational Principles of Diastereomer Crystallization

Unlike enantiomers, which possess identical physical properties in an achiral environment, diastereomers have distinct physical characteristics, including different solubilities.[1][2] This fundamental difference is the cornerstone of their separation by fractional crystallization. The process hinges on creating a solution where one diastereomer is significantly less soluble than the other, allowing it to selectively precipitate out of the solution as a purified solid.[3]

The success of this technique depends on carefully controlling thermodynamic and kinetic parameters to manipulate the solution's supersaturation, which is the primary driving force for crystallization.

Section 2: Troubleshooting Guide

This section addresses specific experimental failures in a direct question-and-answer format.

Question 1: My diastereomeric mixture of 1-bromo-benzocyclohepten-5-ol is completely soluble in every solvent I've tried, and nothing crystallizes upon cooling. What should I do?

Answer: This is a common challenge indicating that the diastereomers are highly soluble in common solvents or that the solubility difference between them is not pronounced enough in the chosen systems.[3] The strategy is to systematically reduce the compound's solubility to induce selective crystallization of the less soluble diastereomer.

Root Cause Analysis:

  • High Solvating Power: Solvents like Dichloromethane (DCM), Tetrahydrofuran (THF), or Ethyl Acetate may be too effective at solvating both diastereomers, preventing the formation of a stable crystal lattice.

  • Insufficient Supersaturation: Simple cooling may not be enough to create the necessary supersaturation for nucleation if the compound's solubility is not strongly temperature-dependent in that solvent.

Solutions & Step-by-Step Protocol:

  • Systematic Solvent/Anti-Solvent Screening: The most effective approach is to use a binary solvent system. This involves dissolving your compound in a "good" solvent where it is highly soluble, and then titrating in an "anti-solvent" in which it is poorly soluble to induce precipitation.[3][4]

    • Protocol:

      • Dissolve a small amount (e.g., 50 mg) of the diastereomeric mixture in a minimum volume of a polar, "good" solvent (see Table 1).

      • Slowly add a non-polar "anti-solvent" dropwise at room temperature, with vigorous stirring, until persistent turbidity (cloudiness) is observed.

      • Gently warm the mixture until the solution becomes clear again.

      • Allow the solution to cool slowly to room temperature, and then further cool in an ice bath or refrigerator.

      • If crystals form, isolate them by filtration and analyze the diastereomeric ratio. If an oil forms, proceed to the troubleshooting steps in Question 2.

  • Evaporative Crystallization: If an anti-solvent system is not effective, slow evaporation can be attempted. Dissolve the compound in a moderately volatile solvent and allow the solvent to evaporate slowly over several days in a loosely covered vial. This gradually increases the concentration, promoting crystallization.[5]

Table 1: Suggested Solvent Systems for Screening

Good Solvents (High Polarity)Anti-Solvents (Low Polarity)Rationale for Pairing
AcetoneHexanes, HeptaneHigh polarity difference provides a wide range of supersaturation control.
Ethyl AcetateCyclohexane, PentaneA common and effective pairing for moderately polar compounds.
Dichloromethane (DCM)Hexanes, Diethyl EtherDCM is an excellent solvent for many organics; hexanes or ether act as effective anti-solvents.[6]
Methanol / EthanolWater, TolueneThe hydroxyl group on your compound suggests solubility in alcohols. Water can be an effective anti-solvent for alcohol solutions.[3][7] Toluene can also work for less polar alcohols.

Question 2: When I cool my solution or add an anti-solvent, the compound "oils out" instead of forming crystals. How can I promote crystallization?

Answer: "Oiling out," or the formation of a liquid phase instead of a solid, occurs when the level of supersaturation is too high, causing the compound to separate from the solution faster than it can organize into an ordered crystal lattice.[3]

Root Cause Analysis:

  • Excessive Supersaturation: This is often caused by cooling the solution too quickly or adding the anti-solvent too rapidly.

  • Poor Solvent System: The chosen solvent may be a good solvent for the individual molecules but a poor one for the crystal lattice, discouraging solid formation.

Solutions & Step-by-Step Protocol:

  • Reduce the Rate of Supersaturation:

    • Slower Cooling: If using a cooling crystallization method, slow the cooling rate dramatically. A programmable bath is ideal, but an insulated container (e.g., a beaker placed in a larger, empty Dewar flask) can also slow heat transfer.

    • Slower Anti-Solvent Addition: Add the anti-solvent much more slowly, perhaps using a syringe pump for precise control. Add it at a slightly elevated temperature to avoid localized high supersaturation.

  • Modify the Solvent Environment:

    • Use a More Viscous Solvent: Sometimes, a more viscous solvent can slow down molecular diffusion, giving the molecules more time to orient themselves correctly for crystal growth.

    • Reduce Concentration: Start with a more dilute solution. While this may reduce yield, it can be crucial for obtaining high-quality crystals instead of oil.

  • Vapor Diffusion Technique: This is an excellent method for achieving very slow and controlled anti-solvent addition.

    • Protocol:

      • Dissolve your compound in a small volume of a "good," relatively non-volatile solvent (e.g., THF or DCM).

      • Place this vial inside a larger, sealed jar that contains a reservoir of the "anti-solvent" (e.g., hexanes or pentane).

      • Over time, the volatile anti-solvent will slowly diffuse into the vial containing your compound, gradually inducing crystallization.

Question 3: I've managed to get crystals, but the diastereomeric purity is low and subsequent recrystallizations do not improve it significantly. Why is this happening?

Answer: This situation suggests that your diastereomers may be forming a solid solution or that you are crystallizing near a eutectic point. In a simple binary system, recrystallization should enrich the less soluble component. If this is not happening, the solid-state behavior is more complex.[8]

Root Cause Analysis:

  • Co-crystallization: The undesired diastereomer is being incorporated into the crystal lattice of the desired one. This is more likely if the two diastereomers are very similar in shape.

  • Eutectic Formation: At a specific ratio (the eutectic composition), both diastereomers will crystallize together at a single temperature. Your mother liquor may be at or near this composition, limiting further purification.

Solutions:

  • Change the Solvent System: The solid-state behavior and eutectic composition can be highly dependent on the solvent used. Switching to a completely different solvent system (e.g., from an ether/alkane mixture to an alcohol/water mixture) can disrupt the co-crystallization pattern.[8]

  • Derivatization: If direct crystallization fails, consider derivatizing the alcohol. The hydroxyl group can be esterified with a chiral acid (like mandelic acid) or an achiral, bulky acid (like pivalic acid).[9] The resulting diastereomeric esters will have very different shapes and intermolecular interactions, which often makes them much easier to separate by crystallization. The ester can then be hydrolyzed to recover the pure alcohol diastereomer.

  • Seeding: If you have a small amount of pure desired diastereomer from another method (like preparative HPLC), you can use it to seed a slightly supersaturated solution.[5] This provides a template for crystal growth and can favor the crystallization of the desired form.

Section 3: Frequently Asked Questions (FAQs)

Q1: How do I determine the diastereomeric ratio (d.r.) of my samples? The most common and effective method is Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy. Since diastereomers are chemically distinct, they will have different NMR spectra. Protons near the chiral centers will typically exhibit different chemical shifts (ppm values) or coupling constants. By integrating the signals corresponding to a specific proton in each diastereomer, you can calculate the ratio.[10] For more challenging separations, chiral High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography (SFC) can also be used.[11][12]

Q2: What is Crystallization-Induced Diastereomer Transformation (CIDT)? CIDT is a powerful technique where the more soluble diastereomer in solution equilibrates to the less soluble diastereomer, which then crystallizes out.[13] This process can theoretically convert 100% of the starting material into the desired diastereomer. This requires a reversible stereocenter, which may be promoted under certain pH or catalytic conditions. While not universally applicable, it is a valuable strategy to be aware of for maximizing yield.

Q3: My yield is consistently low (<30%), even though I get pure crystals. How can this be improved? Low yield with high purity often indicates that the solubility difference between the two diastereomers is not large enough, or the crystallization is stopped too early.

  • Optimize Temperature: Ensure you are cooling to the lowest practical temperature to maximize the precipitation of the less soluble diastereomer.[7]

  • Concentration: Carefully optimize the starting concentration. A more concentrated solution might increase the yield, but also risks trapping the more soluble diastereomer.

  • Mother Liquor Rework: The mother liquor is enriched in the more soluble diastereomer. It may be possible to isolate this diastereomer by evaporating the solvent and crystallizing it from a different solvent system where its solubility properties are reversed relative to the other diastereomer.

Section 4: Key Experimental Workflows & Diagrams
Diagram 1: General Workflow for Diastereomeric Resolution

G cluster_prep Preparation cluster_cryst Crystallization cluster_iso Isolation & Analysis cluster_outcome Outcome A Diastereomeric Mixture (1-bromo-benzocyclohepten-5-ol) B Dissolve in Minimum 'Good' Solvent A->B C Induce Supersaturation (Cooling / Anti-Solvent) B->C D Crystal Formation & Growth C->D E Filtration D->E F Wash Crystals (Cold Solvent) E->F Solid I Mother Liquor (Enriched in Diastereomer 2) E->I Liquid G Analyze Purity (NMR/HPLC) F->G H Pure Diastereomer 1 (Solid) G->H Pure J Recrystallize if needed G->J Impure J->B Re-process

Caption: Workflow for separating diastereomers via fractional crystallization.

Diagram 2: Troubleshooting Crystallization Failures

G Start Start Crystallization Experiment Q1 What is the result? Start->Q1 NoSolid No Solid Forms Q1->NoSolid No Change Oil Oils Out Q1->Oil Liquid Phase Crystals Crystals Form Q1->Crystals Solid Phase Sol_NoSolid Increase Concentration Use Anti-Solvent Slow Evaporation NoSolid->Sol_NoSolid Sol_Oil Decrease Concentration Slow Down Cooling Rate Use Vapor Diffusion Oil->Sol_Oil Q2 Are Crystals Pure? Crystals->Q2 Pure Success! Q2->Pure Yes Impure Impure Crystals Q2->Impure No Sol_Impure Recrystallize from a Different Solvent Check Washing Protocol Impure->Sol_Impure

Caption: Decision tree for troubleshooting common crystallization issues.

References
  • Toda, F., & Tanaka, K. (2012). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. Molecules, 17(5), 5157-5191. [Link]

  • Merger, F., & Towae, F. (1989). Separation of diastereomers by extractive distillation. U.S. Patent No. 4,874,473. Washington, DC: U.S.
  • Pupo, E., & DeSimone, J. M. (1992). Process for the separation of isomers of diastereomeric alcohols. U.S. Patent No. 5,095,155. Washington, DC: U.S.
  • LibreTexts. (2019). 6.8 Resolution (Separation) of Enantiomers. Chemistry LibreTexts. [Link]

  • Reddy, K. S. K. (2008). Formation and Crystallization based Separation of Diastereomeric Salts. Max Planck Institute for Dynamics of Complex Technical Systems. [Link]

  • Wikipedia. (2023). Diastereomeric recrystallisation. [Link]

  • Reddit. (2021). Separation of diastereomers by crystallization with seeding. r/OrganicChemistry. [Link]

  • LibreTexts. (2021). 19.3: Separation or Resolution of Enantiomers. Chemistry LibreTexts. [Link]

  • Fogassy, E., & Nógrádi, M. (2019). Separation of Mixtures of Chiral Compounds by their Distribution between Different Phases. Journal of Analytical & Pharmaceutical Research, 8(4). [Link]

  • Welch, C. J., Biba, M., & Regalado, E. L. (2013). Comparison of chromatographic techniques for diastereomer separation of a diverse set of drug-like compounds. Journal of Chromatography A, 1272, 150-154. [Link]

  • Dudkina, Y. B., & Shishkin, O. V. (2018). Crystallization-Induced Diastereomer Transformations of Brominated Arylacetic and Arylpyruvic Acids. The Journal of Organic Chemistry, 83(15), 8037-8045. [Link]

  • Wang, Y., & Lu, J. (2021). Recent progress in antisolvent crystallization. CrystEngComm, 23(1), 47-60. [Link]

  • Google Patents. (n.d.). A kind of preparation method of p-bromobenzyl bromide. CN100543003C.
  • European Patent Office. (2007). Process for producing 4-bromothioanisole. EP 1266886 B1. [Link]

  • Beilstein Journals. (n.d.). Supporting Information: Photoredox-catalyzed intramolecular nucleophilic amidation of alkenes with β-lactams. [Link]

Sources

Troubleshooting

purification of benzocycloheptene derivatives from reaction mixtures

Technical Support Center: Purification of Benzocycloheptene Derivatives Case ID: BZ-PUR-001 Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division Executive Summary Benzocycloheptene d...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Purification of Benzocycloheptene Derivatives

Case ID: BZ-PUR-001 Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

Benzocycloheptene derivatives (including benzosuberones) are "privileged scaffolds" in medicinal chemistry, serving as precursors for tricyclic antidepressants (e.g., amitriptyline), antihistamines, and anticancer agents. However, the seven-membered ring introduces unique purification challenges:

  • Conformational Flexibility: Leads to low melting points and a tendency to "oil out" rather than crystallize.

  • Isomeric Complexity: Endocyclic vs. exocyclic double bond migration during synthesis.

  • Lewis Acid Residues: Intramolecular Friedel-Crafts cyclization (the primary synthetic route) often results in stubborn aluminum emulsions.

This guide addresses these specific bottlenecks with field-proven protocols.

Module 1: Post-Reaction Workup (The "Black Tar" Problem)

User Issue: "I performed an intramolecular Friedel-Crafts cyclization using AlCl3. Upon quenching, the mixture formed a thick, gray emulsion that won't separate."

Root Cause: Aluminum chloride forms strong complexes with carbonyls and Lewis basic sites. Standard acidic quenches often precipitate gelatinous aluminum hydroxide (


), which stabilizes emulsions and traps the product.

The Solution: Rochelle’s Salt Complexation Instead of fighting the precipitate with acid, use a chelating agent to solubilize the aluminum ions.

Protocol: The Rochelle’s Salt Method

  • Cool: Chill reaction mixture to 0°C.

  • Quench: Slowly add EtOAc (diluent) followed by dropwise addition of water (careful: exothermic).

  • Chelate: Add a saturated aqueous solution of Potassium Sodium Tartrate (Rochelle’s Salt) . Use 10 mL per gram of

    
    .
    
  • Agitate: Vigorously stir the biphasic mixture at room temperature.

    • Critical Step: You must stir until the layers become clear (typically 1–4 hours). The tartrate displaces the product from the aluminum, forming a water-soluble aluminum-tartrate complex.

  • Separate: The layers will separate sharply. The aqueous layer will be clear/colorless, and the organic layer will contain your benzosuberone.

Visual Guide: Workup Decision Tree

WorkupLogic Start Crude Reaction Mixture (AlCl3 / DCM) Quench Quench: Slow H2O addition (0°C) Start->Quench Check Observation: Gelatinous Emulsion? Quench->Check AcidWash Standard Acid Wash (1M HCl) Check->AcidWash No (Rare) Rochelle Add Sat. Rochelle's Salt (Stir 2-4 hrs) Check->Rochelle Yes (Common) ResultBad Risk: Trapped Product Slow Phase Split AcidWash->ResultBad ResultGood Clear Phase Split (Al solubilized) Rochelle->ResultGood

Caption: Logic flow for handling aluminum-based reaction mixtures to prevent emulsion formation.

Module 2: Chromatographic Resolution (Isomer Separation)

User Issue: "I cannot separate the


-alkene isomer from the 

-alkene isomer using standard silica gel. The Rf values are identical."

Root Cause: Benzocycloheptene isomers often differ only by the position of a double bond. Standard silica relies on polarity, which is nearly identical for these isomers.

The Solution: Argentation Chromatography (


-Silica) 
Silver ions (

) form reversible

-complexes with alkenes. The stability of this complex depends on the steric accessibility of the double bond.
  • Rule of Thumb: Less sterically hindered alkenes bind stronger to silver and elute slower.

Protocol: Preparation of 10%


 Silica 
  • Dissolve 10 g of

    
     in 100 mL of acetonitrile (or water, though removal is harder).
    
  • Add 90 g of silica gel (230–400 mesh).

  • Rotary evaporate the solvent in the dark (silver is light sensitive) until a free-flowing powder remains.

  • Pack column immediately. Wrap the column in aluminum foil to prevent photo-reduction of silver.

Data: Separation Efficiency Comparison

Compound TypeStandard Silica Rf (Hex/EtOAc 9:1)10% AgNO3-Silica Rf (Hex/EtOAc 9:1)Separation Mechanism
Saturated Alkane 0.850.85No Interaction
Tetrasubstituted Alkene 0.820.75Weak

-complex (Steric hindrance)
Trisubstituted Alkene 0.810.45Strong

-complex
Terminal Alkene 0.800.20Very Strong

-complex

Module 3: Crystallization (The "Oiling Out" Phenomenon)

User Issue: "My product comes out as a yellow oil. I've tried cooling it, but it won't solidify."

Root Cause: The seven-membered ring is conformationally mobile (chair/twist-boat). This entropy makes crystal packing difficult. Additionally, "oiling out" (Liquid-Liquid Phase Separation) occurs when the metastable limit is hit before the nucleation limit.

The Solution: The "Cloud Point" Trituration Avoid standard cooling crystallization. Use an anti-solvent diffusion method to force an amorphous-to-crystalline transition.

Protocol: Anti-Solvent Trituration

  • Dissolve the crude oil in the minimum amount of a polar solvent (e.g., Acetone or DCM).

  • Add a non-polar anti-solvent (e.g., Pentane or Hexane) dropwise until the solution turns slightly cloudy (The Cloud Point).

  • Stop stirring. Add a single "seed" crystal if available. If not, scratch the glass surface with a spatula.

  • Store at -20°C. The slow diffusion of the anti-solvent usually promotes crystal growth over oil formation.

Visual Guide: Crystallization Logic

CrystLogic Crude Crude Benzocycloheptene (Oil/Gum) Solvent Dissolve in min. vol. Acetone or DCM Crude->Solvent AntiSolvent Add Hexane dropwise until 'Cloud Point' Solvent->AntiSolvent Decision Does it Oil Out? AntiSolvent->Decision Success Crystallization (Slow Growth) Decision->Success No Fail Oiling Out (LLPS) Decision->Fail Yes Remedy Remedy: 1. Re-heat to clear 2. Add 1% more solvent 3. Seed & Cool slower Fail->Remedy Remedy->AntiSolvent

Caption: Troubleshooting workflow for products that exhibit Liquid-Liquid Phase Separation (oiling out).

FAQ: Rapid Fire Troubleshooting

Q: My benzosuberone product has a persistent yellow color even after chromatography. A: This is often due to trace polymeric tars from the Friedel-Crafts step.

  • Fix: Dissolve in boiling hexane, add activated charcoal (10 wt%), filter hot through Celite. The tars adsorb to the charcoal.

Q: Can I distill these compounds? A: Yes, but they have high boiling points.

  • Guidance: 1-Benzosuberone boils at ~138°C at 12 mmHg. For substituted derivatives, you need high vacuum (<1 mmHg). Use a Kugelrohr apparatus for small scales to prevent thermal decomposition.

Q: I see a spot on TLC that trails badly (tailing). A: If your derivative contains an amine (common in amitriptyline analogs), the silica is deprotonating the amine.

  • Fix: Add 1% Triethylamine (TEA) or 1% Ammonia to your eluent system to neutralize the silica acidity.

References

  • Fieser, L. F.; Fieser, M. (1967). Reagents for Organic Synthesis. (Vol 1, pp. 983). Wiley. (Source for Rochelle's Salt workup mechanism).[1]

  • Williams, C. M.; Mander, L. N. (2001). Chromatography with Silver Nitrate. Tetrahedron, 57(3), 425-447.[2] Link

  • Vlahu, G.; Nucci, L. (2025). Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds. PharmaLego Technical Review. Link

  • Li, J. J. (2003). Name Reactions: A Collection of Detailed Reaction Mechanisms. Springer.
  • BenchChem Technical Support. (2025). Removal of Aluminum Chloride Catalyst: Troubleshooting Guide. Link

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Mass Spectrometry Fragmentation of Brominated Benzosuberols

This guide provides an in-depth analysis of the electron ionization (EI) mass spectrometry fragmentation patterns of brominated benzosuberols. Designed for researchers in medicinal chemistry, drug metabolism, and analyti...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth analysis of the electron ionization (EI) mass spectrometry fragmentation patterns of brominated benzosuberols. Designed for researchers in medicinal chemistry, drug metabolism, and analytical sciences, this document moves beyond a simple catalog of fragments. It establishes a comparative framework, starting with the foundational structure of benzosuberone, to logically predict and interpret the fragmentation of its brominated and hydroxylated derivatives. We will explore the causal mechanisms behind bond cleavages, the diagnostic utility of specific ions, and provide actionable experimental protocols.

Introduction: The Structural Context of Benzosuberols

Benzosuberols are bicyclic compounds featuring a benzene ring fused to a seven-membered cycloheptanol ring. Their derivatives are of significant interest in medicinal chemistry and drug development due to their structural similarity to various pharmacologically active compounds. The introduction of a bromine atom serves multiple purposes: it can be a key pharmacophore, a tool for modulating lipophilicity, or a synthetic handle for further chemical modification.

Understanding the mass spectrometric behavior of these molecules is paramount for their unambiguous identification in complex matrices, such as during metabolite profiling or reaction monitoring. Electron Ionization (EI) mass spectrometry, a hard ionization technique, induces extensive and reproducible fragmentation, providing a detailed structural fingerprint of the analyte. This guide will dissect these fingerprints by comparing the fragmentation of the core ketone (benzosuberone) with its alcohol derivative (benzosuberol) and their respective brominated analogues.

Foundational Principles: Fragmentation of the Core Structures

To understand the fragmentation of a complex molecule, we must first understand its constituent parts. The fragmentation of brominated benzosuberols is governed by the interplay between the benzocyclic ring system, the hydroxyl group, and the bromine substituent.

The Benzosuberone Framework: A Ketone's Signature

The fragmentation of cyclic aromatic ketones like benzosuberone (6,7,8,9-tetrahydro-5H-benzocyclohepten-5-one) is initiated by the ionization of a non-bonding electron from the carbonyl oxygen.[1] The primary fragmentation pathways are driven by α-cleavage and rearrangements that lead to stable carbocations.

Key predicted fragments for Benzosuberone (MW: 160.21 g/mol ) include:

  • α-Cleavage: The most favorable α-cleavage involves the loss of an ethyl radical (•C₂H₅) via cleavage of the C6-C7 bond and subsequent rearrangement, leading to a stable acylium ion. A competing pathway is the loss of a butene molecule (C₄H₈) through a retro-Diels-Alder-like cleavage of the seven-membered ring.

  • Formation of Benzoyl Cation: Cleavage of the bonds flanking the carbonyl group can lead to the formation of the highly stable benzoyl cation ([C₇H₅O]⁺, m/z 105), although this requires more extensive rearrangement in a cyclic system compared to acyclic ketones.[2]

  • Loss of CO: Following initial fragmentation, the loss of a neutral carbon monoxide molecule (CO) is a common pathway for carbonyl-containing fragments.[2]

The Benzosuberol Framework: An Alcohol's Influence

When the carbonyl is reduced to a hydroxyl group to form a benzosuberol, the fragmentation pattern changes significantly. The ionization typically occurs at the oxygen atom of the alcohol. The key fragmentation pathways for alcohols are α-cleavage and dehydration.[3]

Key predicted fragments for Benzosuberol (MW: 162.23 g/mol ) include:

  • Dehydration (Loss of H₂O): A very common fragmentation for alcohols is the elimination of a water molecule, resulting in an [M-18]⁺ ion.[3][4] This often leads to a prominent peak and, in some cases, the molecular ion may not be observed at all.

  • α-Cleavage: Cleavage of the C-C bond adjacent (alpha) to the carbon bearing the hydroxyl group is favorable due to the formation of a resonance-stabilized oxonium ion.[5] For a secondary alcohol like benzosuberol, this would involve cleavage within the seven-membered ring.

  • Loss of the Hydroxyl-bearing Carbon: Similar to benzyl alcohol, which can lose •CH₂OH, benzosuberol can undergo ring cleavage leading to the loss of the carbon bearing the OH group and parts of the aliphatic chain, ultimately leading to fragments derived from the stable aromatic ring, such as the tropylium ion (m/z 91) or phenyl cation (m/z 77).

The Impact of Bromination: A Comparative Fragmentation Analysis

The presence of bromine introduces several key features into the mass spectrum. Bromine has two major isotopes, ⁷⁹Br and ⁸¹Br, in an approximate 1:1 natural abundance.[6] This results in a characteristic "M/M+2" isotopic pattern for the molecular ion and any bromine-containing fragments, providing an immediate diagnostic clue.

Predicted Fragmentation of Brominated Benzosuberone

For a monobrominated benzosuberone (e.g., 2-bromo-6,7,8,9-tetrahydro-5H-benzocyclohepten-5-one, MW: 239.11 g/mol ), the fragmentation pathways of the parent ketone are conserved but the resulting fragment masses are shifted.

  • Molecular Ion (M⁺): A strong M/M+2 doublet is expected at m/z 238/240.

  • Loss of Br•: A primary fragmentation pathway for many organobromides is the homolytic cleavage of the C-Br bond to lose a bromine radical (•Br).[4] This results in a fragment at [M-79]⁺ and [M-81]⁺, corresponding to the benzosuberone cation at m/z 159.

  • Formation of Bromobenzoyl Cation: Cleavage of the seven-membered ring can lead to the formation of a bromobenzoyl cation ([C₇H₄BrO]⁺), which would show a characteristic isotopic signature at m/z 183/185.[7]

  • Loss of CO from Bromobenzoyl Cation: This cation can further lose CO to yield a bromophenyl cation ([C₆H₄Br]⁺) at m/z 155/157.[7]

G M Brominated Benzosuberone m/z 238/240 M_minus_Br [M-Br]⁺ m/z 159 M->M_minus_Br - •Br BromoBenzoyl Bromobenzoyl Cation m/z 183/185 M->BromoBenzoyl - C₄H₇• (rearrangement) RingCleavage Ring Cleavage Fragments (e.g., [M-C₂H₄]⁺) M->RingCleavage BromoPhenyl Bromophenyl Cation m/z 155/157 BromoBenzoyl->BromoPhenyl - CO

Caption: Predicted EI fragmentation of Brominated Benzosuberone.

Predicted Fragmentation of Brominated Benzosuberols

This is the core of our analysis, combining the effects of both the hydroxyl group and the bromine atom. For a monobrominated benzosuberol (MW: 241.12 g/mol ), we can anticipate a complex spectrum with competing fragmentation pathways.

  • Molecular Ion (M⁺): A moderate to weak M/M+2 doublet is expected at m/z 240/242. The intensity is often lower for alcohols due to facile fragmentation.[3]

  • Dehydration ([M-H₂O]⁺): The loss of water is a highly probable event, leading to a significant isotopic cluster at m/z 222/224.[4] This fragment is an ionized bromobenzocycloheptene.

  • Loss of Br•: Cleavage of the C-Br bond will produce a fragment corresponding to the benzosuberol cation at m/z 161.

  • Combined Loss of H₂O and Br•: Sequential loss of water and then a bromine radical from the molecular ion would result in a fragment at m/z 143.

  • α-Cleavage: Cleavage of the C-C bond adjacent to the hydroxyl-bearing carbon, combined with bromine loss, can lead to various smaller fragments. A key fragment could arise from the loss of the entire aliphatic ring, leading to a bromotropylium-like ion or a bromophenyl cation after rearrangement. The formation of a bromotropylium ion ([C₇H₆Br]⁺) would be observed at m/z 169/171.

G M Brominated Benzosuberol m/z 240/242 M_minus_H2O [M-H₂O]⁺ m/z 222/224 M->M_minus_H2O - H₂O M_minus_Br [M-Br]⁺ m/z 161 M->M_minus_Br - •Br BromoTropylium Bromotropylium Cation m/z 169/171 M->BromoTropylium - C₄H₉O• (rearrangement) M_minus_H2O_Br [M-H₂O-Br]⁺ m/z 143 M_minus_H2O->M_minus_H2O_Br - •Br

Caption: Predicted EI fragmentation of Brominated Benzosuberol.

Comparative Data Summary

The following table summarizes the key diagnostic fragments predicted for each class of compound. This allows for a direct comparison and aids in the identification of an unknown based on its mass spectrum.

Fragment Ion DescriptionBenzosuberoneBrominated BenzosuberoneBenzosuberolBrominated BenzosuberolDiagnostic Significance
Molecular Ion (M⁺) m/z 160m/z 238/240m/z 162m/z 240/242Confirms molecular weight; M/M+2 pattern confirms bromine.
[M-H₂O]⁺ --m/z 144m/z 222/224Primary indicator of an alcohol functional group.
[M-Br]⁺ -m/z 159-m/z 161Primary indicator of a bromine substituent.
[M-H₂O-Br]⁺ ---m/z 143Confirms presence of both alcohol and bromine.
Benzoyl/Bromobenzoyl Cation m/z 105m/z 183/185--Primary indicator of a ketone functional group.
Phenyl/Bromophenyl Cation m/z 77m/z 155/157m/z 77m/z 155/157Indicates the core aromatic structure.
Tropylium/Bromotropylium Cation m/z 91m/z 169/171m/z 91m/z 169/171Common rearrangement fragment for benzylic systems.

Experimental Protocol: GC-MS Analysis

A robust analytical method is crucial for obtaining high-quality, reproducible mass spectra. The following is a generalized protocol for the analysis of semi-volatile compounds like brominated benzosuberols using Gas Chromatography-Mass Spectrometry (GC-MS).

Sample Preparation
  • Solution Preparation: Accurately weigh and dissolve the purified compound in a volatile organic solvent (e.g., dichloromethane or ethyl acetate) to a final concentration of approximately 10-100 µg/mL.[8]

  • Vial Transfer: Transfer the solution to a 2 mL glass autosampler vial with a screw cap and septum. Ensure no particulate matter is present.[8]

GC-MS Instrumentation and Parameters

A standard GC-MS system equipped with an electron ionization source is recommended.

  • GC System:

    • Injector: Split/Splitless inlet, operated in splitless mode for trace analysis or with a split ratio (e.g., 20:1) for more concentrated samples.

    • Injector Temperature: 250 °C.

    • Carrier Gas: Helium at a constant flow rate of 1.0-1.2 mL/min.

    • Column: A low-polarity capillary column, such as a 30 m x 0.25 mm ID x 0.25 µm film thickness 5% phenyl-methylpolysiloxane (e.g., DB-5ms or equivalent), is suitable for these analytes.[6]

    • Oven Program:

      • Initial Temperature: 100 °C, hold for 1 minute.

      • Ramp: Increase to 280 °C at a rate of 15 °C/min.

      • Final Hold: Hold at 280 °C for 5-10 minutes to ensure elution of the compound and cleaning of the column.

  • Mass Spectrometer System:

    • Ionization Mode: Electron Ionization (EI).

    • Electron Energy: 70 eV.

    • Source Temperature: 230 °C.

    • Quadrupole Temperature: 150 °C.

    • Mass Range: Scan from m/z 40 to 400. A lower starting mass ensures detection of smaller fragments, while the upper limit comfortably covers the molecular ion.

    • Solvent Delay: Set a solvent delay of 3-4 minutes to prevent the solvent peak from saturating the detector.

G cluster_prep Sample Preparation cluster_gcms GC-MS Analysis cluster_data Data Processing Dissolve Dissolve Sample (10-100 µg/mL) Vial Transfer to GC Vial Dissolve->Vial Inject Inject 1 µL Vial->Inject Separate GC Separation (DB-5ms column) Inject->Separate Ionize EI Ionization (70 eV) Separate->Ionize Detect Mass Analysis (m/z 40-400) Ionize->Detect Spectrum Acquire Spectrum Detect->Spectrum Analysis Analyze Fragmentation & Compare Spectrum->Analysis

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Comparative

verifying regiochemistry of bromine substitution on benzocycloheptene ring

Regiochemical Verification of Bromine Substitution on Benzocycloheptene: A Comparative Analytical Guide Executive Summary The precise regiochemical assignment of halogenated fused-ring systems is a critical checkpoint in...

Author: BenchChem Technical Support Team. Date: February 2026

Regiochemical Verification of Bromine Substitution on Benzocycloheptene: A Comparative Analytical Guide

Executive Summary The precise regiochemical assignment of halogenated fused-ring systems is a critical checkpoint in medicinal chemistry, particularly for scaffolds like benzocycloheptene (6,7,8,9-tetrahydro-5H-benzocycloheptene), which serves as a pharmacophore in various kinase inhibitors and GPCR ligands.[1] Bromination of this scaffold can occur at two distinct distinct electronic environments: the benzylic positions (C5/C9) via radical mechanisms, or the aromatic ring (C1-C4) via electrophilic aromatic substitution (EAS).

This guide provides a definitive, self-validating protocol to distinguish between these regioisomers, prioritizing non-destructive spectroscopic methods (NMR) while offering orthogonal validation techniques (X-ray, Chemical Derivatization).

Structural Context & Numbering

To ensure clarity, this guide utilizes the IUPAC numbering system for 6,7,8,9-tetrahydro-5H-benzocycloheptene :

  • Aromatic Carbons: 1, 2, 3, 4 (and bridgeheads 4a, 9a).[1]

  • Benzylic Carbons: 5, 9.[1]

  • Homobenzylic/Aliphatic Carbons: 6, 7, 8.[1][2][3]

The Regioselectivity Challenge:

  • Reagent A (NBS/AIBN or Light): Favors Radical Substitution at C5 .

    • Target: 5-bromo-6,7,8,9-tetrahydro-5H-benzocycloheptene.[1]

  • Reagent B (Br₂/FeBr₃): Favors Electrophilic Aromatic Substitution at C2 (para to bridgehead).

    • Target: 2-bromo-6,7,8,9-tetrahydro-5H-benzocycloheptene.[1][4]

Primary Protocol: High-Field NMR Spectroscopy

Expertise Insight: 1D Proton NMR is often insufficient due to the complex multiplet structures of the seven-membered ring.[1] The definitive assignment relies on HMBC (Heteronuclear Multiple Bond Correlation) to establish connectivity between the bromine-bearing carbon and the stable aromatic core.

Step-by-Step Acquisition Workflow
  • Sample Prep: Dissolve ~10 mg of product in 0.6 mL CDCl₃. Filter to remove paramagnetic inorganic salts (Fe residues) if EAS was performed.

  • Acquisition: Run standard ¹H, ¹³C, HSQC, and HMBC sequences.

  • Logic Gate: Analyze the aliphatic region (2.0 – 6.0 ppm).

Data Interpretation Matrix
FeatureScenario A: Benzylic Bromide (C5-Br) Scenario B: Aromatic Bromide (Ar-Br)
¹H NMR (Key Signal) Triplet/dd at δ 5.2 – 5.6 ppm (Deshielded H5)No aliphatic signal > 4.0 ppm.[1] Benzylic protons appear as multiplets at δ 2.8 – 3.0 ppm.
Aromatic Region 4H, symmetrical or complex multiplet (if chiral).[1]3H, distinct splitting (e.g., d, d, s for 1,2,4-pattern).[1]
¹³C NMR (C-Br) δ 50 – 60 ppm (Aliphatic C-Br)δ ~118 – 125 ppm (Aromatic C-Br, distinct from CH).[1]
HMBC Correlation H5 correlates to C4a/C9a (Aromatic Bridgeheads).Benzylic protons correlate to C-Br carbon (weak) or adjacent Ar-CH.[1]
Visualization: NMR Logic Flow

NMR_Logic Start Crude Product 1H NMR Decision1 Signal present at δ 5.0 - 5.6 ppm? Start->Decision1 Benzylic Candidate: 5-Bromo (Benzylic) Decision1->Benzylic Yes Aromatic Candidate: Aromatic Bromo Decision1->Aromatic No Confirm_Benz Validation: Check HMBC H(5.3) -> C(Ar-Bridgehead) Benzylic->Confirm_Benz Confirm_Ar Validation: Check Splitting 3 Ar-H signals? Aromatic->Confirm_Ar

Caption: Decision tree for rapid regiochemical assignment using 1H NMR chemical shifts.

Secondary Protocol: Chemical Derivatization

Trustworthiness: If NMR is ambiguous (e.g., overlapping impurities), chemical reactivity provides a binary "Yes/No" confirmation based on the high reactivity of benzylic halides vs. the inertness of aryl halides.

Method: Kornblum Oxidation (or DMSO-mediated oxidation).[1]

  • Reagents: Dissolve 20 mg substrate in 0.5 mL DMSO. Add 2 eq. NaHCO₃. Heat to 80°C for 2 hours.

  • Observation:

    • Benzylic Bromide: Rapidly converts to 1-benzosuberone (Ketone).[1]

      • Diagnostic: New IR stretch at ~1680 cm⁻¹ (C=O conjugated). Loss of Br signal in MS.

    • Aromatic Bromide: No reaction (or slow degradation). Product remains an aryl bromide.[1]

Tertiary Protocol: X-Ray Crystallography

Authoritative Grounding: While slower, this is the absolute structural proof required for new chemical entity (NCE) registration.

  • Growth Condition: Slow evaporation of a Hexane/EtOAc (9:1) solution at 4°C.

  • Critical Parameter: Benzocycloheptene rings are conformationally flexible (chair/boat-like).[1] X-ray determines the precise conformer and the axial/equatorial orientation of the benzylic bromine.

Mechanistic Visualization

Understanding the pathway clarifies why you obtained a specific isomer.

Reaction_Pathway Substrate Benzocycloheptene NBS NBS / hν (Radical Path) Substrate->NBS Br2 Br2 / FeBr3 (Ionic Path) Substrate->Br2 Radical_Int Benzylic Radical (Resonance Stabilized) NBS->Radical_Int H-Abstraction Prod_Benz 5-Bromo Product (Benzylic) Radical_Int->Prod_Benz Br transfer Sigma_Complex Arenium Ion (Sigma Complex) Br2->Sigma_Complex Electrophilic Attack Prod_Ar 2-Bromo Product (Aromatic) Sigma_Complex->Prod_Ar Deprotonation

Caption: Divergent synthetic pathways leading to benzylic vs. aromatic substitution.

References

  • NIST Chemistry WebBook. 5H-Benzocycloheptene, 6,7,8,9-tetrahydro-. National Institute of Standards and Technology.[3] [Link][1]

  • SpectraBase. 3-Bromobenzocycloheptene NMR Data. Wiley Science Solutions. [Link]

  • Dastan, A., et al. (2002).[1] A New Synthesis of Bromobenzotropones: Oxidation of 8-Bromo-5H-Benzo[a]cycloheptene. Turkish Journal of Chemistry. [Link]

  • PubChem. Benzocycloheptene Compound Summary. National Library of Medicine. [Link][1]

Sources

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